Cas no 503179-70-2 (3-(Trifluoromethoxy)benzenesulfonamide)

3-(Trifluoromethoxy)benzenesulfonamide structure
503179-70-2 structure
Product Name:3-(Trifluoromethoxy)benzenesulfonamide
CAS No:503179-70-2
MF:C7H6F3NO3S
MW:241.187651157379
MDL:MFCD03094233
CID:1071076
PubChem ID:2778304
Update Time:2025-04-20

3-(Trifluoromethoxy)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethoxy)benzenesulfonamide
    • 3-(trifluoromethoxy)benzene-1-sulfonamide
    • 3-(trifluoromethoxy)benzenesulphonamide
    • 3-Trifluoromethoxybenzenesulfonamide
    • AC1MCSZQ
    • CTK4J2436
    • SureCN8075337
    • T6501753
    • DTXSID20380856
    • BBL100646
    • PPKQBZLWPZIXOQ-UHFFFAOYSA-N
    • CS-0206575
    • EN300-270938
    • A871608
    • STL554440
    • PS-6586
    • SCHEMBL8075337
    • 503179-70-2
    • MFCD03094233
    • AKOS005254713
    • MDL： MFCD03094233
    • Inchi： 1S/C7H6F3NO3S/c8-7(9,10)14-5-2-1-3-6(4-5)15(11,12)13/h1-4H,(H2,11,12,13)
    • InChI Key： PPKQBZLWPZIXOQ-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=C(C=1)OC(F)(F)F)(N)(=O)=O

Computed Properties

  • Exact Mass: 241.00208
  • Monoisotopic Mass: 241.00204871g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 69.39

3-(Trifluoromethoxy)benzenesulfonamide Security Information

  • HazardClass：IRRITANT

3-(Trifluoromethoxy)benzenesulfonamide Pricemore >>

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3-(Trifluoromethoxy)benzenesulfonamide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:503179-70-2)3-(Trifluoromethoxy)benzenesulfonamide
Order Number:A871608
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:29
Price ($):238.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:503179-70-2)3-(Trifluoromethoxy)benzenesulfonamide
A871608
Purity:99%
Quantity:25g
Price ($):238.0
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